Cas no 476429-22-8 (methyl 2-methyl-2-(pyridin-2-yl)propanoate)

• Product Name: methyl 2-methyl-2-(pyridin-2-yl)propanoate
• CAS No: 476429-22-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2154210
• PubChem ID: 58077167
• Update Time: 2025-04-21

methyl 2-methyl-2-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-2-(pyridin-2-yl)propanoate
• 476429-22-8
• 2-methyl-2-pyridin-2-yl-propionic acid methyl ester
• MDBZEGAGINSHQW-UHFFFAOYSA-N
• methyl 2-methyl-2-pyridin-2-ylpropanoate
• SCHEMBL504847
• DB-360690

• Inchi： 1S/C10H13NO2/c1-10(2,9(12)13-3)8-6-4-5-7-11-8/h4-7H,1-3H3
• InChI Key： MDBZEGAGINSHQW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų